Cas no 29027-20-1 (3-Chloro-5-methylaniline)

• Product Name: 3-Chloro-5-methylaniline
• CAS No: 29027-20-1
• MF: C₇H₈ClN
• MW: 141.598120689392
• MDL: MFCD15527197
• CID: 839463
• PubChem ID: 12475434
• Update Time: 2025-05-20

3-Chloro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methylaniline
• 3-Chloro-5-methylbenzenamine
• Benzenamine, 3-chloro-5-methyl-
• 3-Chlor-5-methyl-anilin
• 3-chloro-5-methyl-aniline
• 3-chloro-5-methylphenylamine
• 5-Chlor-3-amino-toluol
• 5-Chlor-m-toluidin
• CL8423
• WT356
• 3-Amino-5-chlorotoluene
• 3-chloro-5-methyl-phenylamine
• KSC497K2P
• 3- Chloro-5-methylbenzenamine
• XUZCJDBXXYJXDD-UHFFFAOYSA-N
• AS06942
• SY020704
• DS-14504
• AKOS006339900
• SCHEMBL2098422
• MFCD15527197
• 29027-20-1
• CS-W019843
• J-512280
• EN300-207961
• DTXSID10499683
• AC-28548
• DB-032126
• 3-Chloro-5-methylbenzenamine; 3-Chloro-5-methylaniline; 3-Chloro-5-methylphenylamine

• MDL： MFCD15527197
• Inchi： 1S/C7H8ClN/c1-5-2-6(8)4-7(9)3-5/h2-4H,9H2,1H3
• InChI Key： XUZCJDBXXYJXDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C)C=1)N

Computed Properties

• Exact Mass: 141.03500
• Monoisotopic Mass: 141.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.2

Experimental Properties

• Density: 1.180±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 248.6±20.0 ºC (760 Torr),
• Flash Point: 104.1±21.8 ºC,
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),
• PSA: 26.02000
• LogP: 2.81180
• Sensitiveness: Light Sensitive

3-Chloro-5-methylaniline Security Information

• HazardClass：6.1

Additional information on 3-Chloro-5-methylaniline

Research Brief on 3-Chloro-5-methylaniline (CAS: 29027-20-1) in Chemical and Pharmaceutical Applications

3-Chloro-5-methylaniline (CAS: 29027-20-1) is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in the development of novel therapeutic agents and its potential applications in drug discovery. This research brief consolidates the latest findings on the compound, focusing on its chemical properties, synthetic pathways, and emerging applications in the biomedical field.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Chloro-5-methylaniline as a building block for the synthesis of kinase inhibitors. The research demonstrated that derivatives of this compound exhibit significant inhibitory activity against specific cancer-related kinases, suggesting its potential as a scaffold for targeted cancer therapies. The study employed computational modeling and in vitro assays to validate the compound's efficacy, providing a foundation for further preclinical development.

In addition to its pharmaceutical applications, 3-Chloro-5-methylaniline has been investigated for its role in material science. A recent publication in ACS Applied Materials & Interfaces reported its use in the synthesis of conductive polymers with enhanced stability and electronic properties. These polymers show promise for applications in biosensors and drug delivery systems, where precise control over material properties is critical.

From a synthetic chemistry perspective, advancements in the catalytic processes for producing 3-Chloro-5-methylaniline have been reported. A 2024 study in Organic Process Research & Development introduced a novel Pd-catalyzed amination method that improves yield and reduces byproducts, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications, where efficiency and cost-effectiveness are paramount.

The safety profile of 3-Chloro-5-methylaniline has also been a subject of recent investigation. Toxicological studies published in Regulatory Toxicology and Pharmacology have provided updated data on its environmental impact and occupational exposure limits. These findings are crucial for regulatory compliance and risk assessment in manufacturing settings.

Looking forward, the versatility of 3-Chloro-5-methylaniline continues to attract research interest. Its structural features make it a valuable intermediate for diverse applications, from small-molecule drug development to advanced material synthesis. Ongoing studies are exploring its potential in areas such as antimicrobial agents and photoactive compounds, further expanding its utility in chemical and biological sciences.